![molecular formula C11H16BBrN2O2 B3032515 2-Amino-3-bromo-pyridine-5-boronic acid pinacol ester CAS No. 2096331-63-2](/img/structure/B3032515.png)
2-Amino-3-bromo-pyridine-5-boronic acid pinacol ester
Overview
Description
Boronic acid pinacol esters are commonly used in organic synthesis, and they’re known for their stability and reactivity . They’re often used as building blocks in various chemical reactions .
Synthesis Analysis
Protodeboronation of pinacol boronic esters is a well-studied reaction . It’s often carried out using a radical approach, which allows for various transformations .Molecular Structure Analysis
The molecular structure of boronic acid pinacol esters generally consists of a boron atom connected to an organic group and two pinacol groups . The exact structure would depend on the specific compound.Chemical Reactions Analysis
Boronic acid pinacol esters are involved in various chemical reactions. One notable reaction is the Suzuki-Miyaura coupling, which is a type of cross-coupling reaction .Physical And Chemical Properties Analysis
Boronic acid pinacol esters are usually solid at room temperature . Their exact physical and chemical properties (like melting point, solubility, etc.) would depend on the specific compound.Scientific Research Applications
Organic Synthesis and Building Blocks
- Pinacol Boronic Esters : This compound serves as a versatile building block in organic synthesis. Its boronic acid functionality allows for cross-coupling reactions (such as Suzuki-Miyaura coupling) to create complex molecules. Researchers often use pinacol boronic esters to introduce aryl or heteroaryl groups into target molecules .
Catalysis and Hydromethylation
- Hydromethylation Sequence : Researchers have applied the protodeboronation of pinacol boronic esters in hydromethylation reactions. This sequence has been used in the formal total synthesis of various natural products, including δ-®-coniceine and indolizidine 209B. The ability to selectively remove the boron group from pinacol esters plays a crucial role in these synthetic pathways .
Asymmetric Synthesis and Enantioenriched Compounds
- Enantioselective Organoboron Compounds : Organoboron compounds are essential in asymmetric synthesis. Pinacol boronic esters, when transformed into enantioenriched derivatives, provide access to diverse molecules with high enantioselectivity. Researchers explore their utility in creating chiral building blocks for drug discovery and other applications .
Medicinal Chemistry and Drug Development
- Targeted Drug Design : The boron atom in this compound can be strategically modified to enhance its binding affinity to specific biological targets. Medicinal chemists may explore its potential as a scaffold for designing novel drugs, especially in oncology and other disease areas .
Materials Science and Functional Materials
- Boron-Containing Polymers : Incorporating boron-containing compounds into polymers can impart unique properties. Researchers might investigate the use of 2-amino-3-bromo-pyridine-5-boronic acid pinacol ester in designing functional materials, such as sensors, catalysts, or luminescent materials .
Coordination Chemistry and Metal Complexes
- Ligand Design : The boronic acid moiety can act as a ligand in coordination chemistry. Researchers may explore its coordination with transition metals to form stable complexes. These complexes could find applications in catalysis, molecular recognition, or supramolecular chemistry .
Mechanism of Action
Target of Action
The primary target of 2-Amino-3-bromo-pyridine-5-boronic acid pinacol ester is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .
Mode of Action
The compound interacts with its targets through two key processes: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In transmetalation, the compound, which is a formally nucleophilic organic group, is transferred from boron to palladium .
Biochemical Pathways
The compound affects the Suzuki–Miyaura coupling reaction pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s role in this pathway contributes to the broad application of SM coupling .
Pharmacokinetics
It’s known that the compound is relatively stable, readily prepared, and generally environmentally benign . These properties contribute to its rapid transmetalation with palladium (II) complexes , which may impact its bioavailability.
Result of Action
The compound’s action results in the formation of new carbon–carbon bonds through the Suzuki–Miyaura coupling reaction . This enables the synthesis of a wide range of organic compounds .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors such as pH. For instance, the rate of hydrolysis of boronic pinacol esters, to which the compound belongs, is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BBrN2O2/c1-10(2)11(3,4)17-12(16-10)7-5-8(13)9(14)15-6-7/h5-6H,1-4H3,(H2,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYUWTRUUTANJOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)N)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BBrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301150374 | |
Record name | 2-Pyridinamine, 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301150374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-bromo-pyridine-5-boronic acid pinacol ester | |
CAS RN |
2096331-63-2 | |
Record name | 2-Pyridinamine, 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2096331-63-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pyridinamine, 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301150374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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